Cas no 656-46-2 (2,2-difluoro-2H-1,3-benzodioxole-5-carboxylic acid)

• Product name: 2,2-difluoro-2H-1,3-benzodioxole-5-carboxylic acid
• CAS No: 656-46-2
• MF: C₈H₄F₂O₄
• MW: 202.1118
• MDL: MFCD00792417
• CID: 39445
• PubChem ID: 608772

2,2-difluoro-2H-1,3-benzodioxole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluorobenzo[d][1,3]dioxole-5-carboxylic acid
• 2,2-Difluoro-1,3-benzodioxole-5-carboxylic acid
• 2,2-DICHLOROCYCLOPROPYL PIVALATE
• 2,2-Difluorobenzodioxole-5-carboxylic acid
• 3,4-Difluormethylendioxy-benzoesaeure
• 2,2-DIFLUORO-2H-1,3-BENZODIOXOLE-5-CARBOXYLIC ACID
• VJLDRFCNFNQTTH-UHFFFAOYSA-N
• 3,4-[Difluoromethylenedioxy]benzoic acid
• SBB053354
• PB10171
• 2,2-Difluoro-1,3-benzodioxole-5-carboxylic acid #
• 1,3-Benzodioxole-5-carboxylic acid, 2,2-difluoro-
• 2,2-Difluorobenzo[d][1,3]dioxole-5-carboxylicacid
• CS-W015523
• 656-46-2
• NS00125997
• 2,2-difluorobenzo[1,3]dioxol-5-carboxylic acid
• 2,2-difluoro-benzo[1,3]dioxol-5-carboxylic acid
• 2, 2-difluorobenzo-1, 3-dioxole-5-carboxylic acid
• EN300-97407
• 2,2-difluorobenzo[1,3]dioxole-5-carboxylic acid
• FT-0609230
• 2,2-difluorobenzo-1,3dioxole-5-carboxylic acid
• Z1269219783
• PS-6613
• SCHEMBL351400
• 2,2-DIFLUORO-BENZO[1,3]DIOXOLE-5-CARBOXYLIC ACID
• A835177
• AMY14372
• MFCD00792417
• AKOS005762881
• 2,2-difluoro-1,3-dioxaindane-5-carboxylic acid
• SY041886
• DTXSID00346016
• 2,2-Difluoro-1,3-benzodioxole-5-carboxylic acid, AldrichCPR
• P10143
• 2,2-difluorobenzo-1,3-dioxole-5-carboxylic acid
• DB-054830
• DTXCID50297089
• 2,2-difluoro-2H-1,3-benzodioxole-5-carboxylic acid

• MDL： MFCD00792417
• Inchi： 1S/C8H4F2O4/c9-8(10)13-5-2-1-4(7(11)12)3-6(5)14-8/h1-3H,(H,11,12)
• InChI Key： VJLDRFCNFNQTTH-UHFFFAOYSA-N
• SMILES： FC1(OC2C([H])=C([H])C(C(=O)O[H])=C([H])C=2O1)F

Computed Properties

• Exact Mass: 202.00800
• Monoisotopic Mass: 202.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 1.2
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: Fluids.
• Density: 1.66
• Melting Point: 178
• Boiling Point: 266.1°C at 760 mmHg
• Flash Point: 114.7 °C
• PSA: 55.76000
• LogP: 1.70630
• Solubility: Not determined.

2,2-difluoro-2H-1,3-benzodioxole-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

2,2-difluoro-2H-1,3-benzodioxole-5-carboxylic acid Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles